Cas no 57036-90-5 (ethyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 57036-90-5
• MF: C₁₃H₁₄N₂O₂S₂
• MW: 294.392460346222
• CID: 5341007
• Update Time: 2025-07-02

ethyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• ethyl 4-amino-2-thioxo-3-(o-tolyl)-2,3-dihydrothiazole-5-carboxylate
• Ethyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate
• ethyl 4-amino-3-(2-methylphenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate

• Inchi： 1S/C13H14N2O2S2/c1-3-17-12(16)10-11(14)15(13(18)19-10)9-7-5-4-6-8(9)2/h4-7H,3,14H2,1-2H3
• InChI Key： ZHIADRYEVAWCIC-UHFFFAOYSA-N
• SMILES： S1C(N(C(=C1C(=O)OCC)N)C1C=CC=CC=1C)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 423
• XLogP3: 3.5
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate

Recent Advances in the Study of Ethyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS: 57036-90-5)

Ethyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS: 57036-90-5) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a scaffold for drug development. This research brief consolidates the latest findings related to this compound, providing insights into its applications and future directions.

The compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the sulfanylidene group and the carboxylate moiety in its structure enhances its reactivity and potential for interaction with biological targets. Recent synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further pharmacological studies.

One of the key areas of research has been the evaluation of its antimicrobial activity. A 2023 study demonstrated that ethyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action is believed to involve inhibition of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

In addition to its antimicrobial properties, recent investigations have explored its potential as an anticancer agent. Preliminary in vitro studies have shown that the compound induces apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The thiazole core is thought to interact with cellular proteins involved in cell cycle regulation, leading to programmed cell death. However, more extensive in vivo studies are required to validate these findings and assess the compound's safety profile.

Another promising avenue of research involves the modification of the compound's structure to enhance its pharmacokinetic properties. For instance, researchers have synthesized analogs with improved solubility and bioavailability, which could increase its therapeutic potential. Computational modeling and molecular docking studies have also been employed to predict its interactions with various biological targets, aiding in the design of more effective derivatives.

Despite these advancements, challenges remain in the development of ethyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed through systematic preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, ethyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate represents a promising candidate for drug development, with demonstrated antimicrobial and anticancer activities. Ongoing research aims to optimize its structure and evaluate its efficacy in more complex biological systems. The compound's versatility and potential make it a valuable subject of study in the field of chemical biology and medicinal chemistry.